Cas no 1494914-41-8 (2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran)

• Product Name: 2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran
• CAS No: 1494914-41-8
• MF: C₁₁H₁₃NS
• MW: 191.29262137413
• CID: 6177386
• PubChem ID: 65804212
• Update Time: 2024-01-12

2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran Chemical and Physical Properties

Names and Identifiers

• 2',3'-dihydrospiroazetidine-2,4'-1benzothiopyran
• 1494914-41-8
• EN300-1297128
• 2',3'-dihydrospiro[azetidine-2,4'-[1]benzothiopyran]
• AKOS015144557

• Inchi： 1S/C11H13NS/c1-2-4-10-9(3-1)11(5-7-12-11)6-8-13-10/h1-4,12H,5-8H2
• InChI Key： XOZCNLBCZMLJNL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2(CC1)CCN2

Computed Properties

• Exact Mass: 191.07687059g/mol
• Monoisotopic Mass: 191.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes